1-Methyl-3-piperidineacetic acid HCl

• CAS: 2418643-93-1

Core Science & Biosynthesis

Advanced Technical Guide: 1-Methyl-3-piperidineacetic Acid HCl

The following technical guide details the identification, synthesis, and characterization of 1-Methyl-3-piperidineacetic acid hydrochloride . This document is structured for researchers requiring precise chemical data and robust experimental protocols.

Identification, Synthesis, and Structural Validation

Executive Summary & Chemical Identity

1-Methyl-3-piperidineacetic acid hydrochloride is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical agents targeting the central nervous system (CNS) and muscarinic receptors.[1] Its structural core—a 3-substituted piperidine ring—serves as a scaffold for various bio-active molecules, including antihistamines and antispasmodics.

Accurate identification of this compound is critical due to the prevalence of positional isomers (e.g., 2- and 4-substituted variants) which possess distinct pharmacological profiles.

Chemical Registry Data

The following table consolidates the definitive identifiers for the HCl salt and its parent free acid. Note the distinction between the commercially available free acid and the specific salt form.

Property	Data
Chemical Name	1-Methyl-3-piperidineacetic acid hydrochloride
Systematic Name	2-(1-methylpiperidin-3-yl)acetic acid hydrochloride
CAS Number (HCl Salt)	2418643-93-1 (Specific Salt Form)
CAS Number (Free Acid)	169253-08-1
Molecular Formula	C₈H₁₅NO₂[2] · HCl
Molecular Weight	193.67 g/mol
MDL Number	MFCD28891240
SMILES	CN1CCCC(CC(=O)O)C1.Cl

Structural Verification & Isomer Analysis

In drug development, confusing the 3-isomer with the 4-isomer (CAS 67686-06-0) is a common error. The 3-isomer is chiral, introducing stereochemical considerations often overlooked in initial screening.

Isomer Differentiation Workflow

The following decision tree illustrates the logic for verifying the specific 1-methyl-3-acetic isomer against common analogs.

Figure 1: Analytical logic flow for distinguishing 1-Methyl-3-piperidineacetic acid from its 4-isomer and des-methyl precursors.

Synthesis Protocol

While the compound is commercially available, custom synthesis is often required to introduce isotopic labels (e.g., Deuterium or Carbon-13) or to control stereochemistry. The most robust route proceeds from 3-pyridylacetic acid.

Reaction Pathway[3]

• Hydrogenation: Reduction of the pyridine ring to the piperidine.

• N-Methylation: Reductive amination using formaldehyde/formic acid (Eschweiler-Clarke).

• Salt Formation: Stabilization with anhydrous HCl.

Step-by-Step Methodology

Step 1: Catalytic Hydrogenation[3]

• Reagents: 3-Pyridylacetic acid hydrochloride (CAS 501-81-5), PtO₂ (Adams' Catalyst), Glacial Acetic Acid.

• Procedure:

  • Dissolve 10.0 g of 3-pyridylacetic acid HCl in 100 mL of glacial acetic acid.

  • Add 0.5 g of PtO₂ catalyst.

  • Hydrogenate at 50 psi (3.4 bar) and 25°C for 12 hours.

  • Critical Check: Monitor H₂ uptake. Cessation indicates completion.

  • Filter through Celite to remove catalyst. Concentrate filtrate to yield 3-piperidineacetic acid acetate.

Step 2: Eschweiler-Clarke N-Methylation

• Reagents: 3-Piperidineacetic acid (crude from Step 1), Formaldehyde (37% aq), Formic Acid (88%).

• Procedure:

  • Dissolve the crude piperidine residue in 20 mL formic acid.

  • Add 15 mL formaldehyde solution.

  • Reflux at 90-100°C for 6 hours. Evolution of CO₂ indicates active methylation.

  • Cool and concentrate under reduced pressure to remove excess reagents.

  • Purification: Dissolve residue in water, adjust pH to ~10 with NaOH, and extract with dichloromethane (DCM). Discard aqueous layer (remains of unreacted material).

Step 3: Hydrochloride Salt Formation

• Reagents: Anhydrous HCl in Dioxane (4M) or Ether.

• Procedure:

  • Dissolve the free base oil from Step 2 in dry diethyl ether or ethyl acetate.

  • Cool to 0°C.

  • Dropwise add HCl/Dioxane solution until pH < 2.

  • A white precipitate will form immediately.

  • Filter the solid, wash with cold ether, and dry under vacuum over P₂O₅.

Analytical Characterization

To validate the synthesized material, compare experimental data against the following standard values.

Nuclear Magnetic Resonance (NMR)

Nucleus	Shift (δ ppm)	Multiplicity	Assignment	Notes
¹H NMR	2.78	Singlet (3H)	N-CH₃	Diagnostic peak for N-methylation.
2.30	Doublet (2H)	-CH₂-COOH	Alpha to carbonyl.
1.8 - 3.4	Multiplets	Ring Protons	Complex due to ring conformation.
12.1	Broad Singlet	-COOH	Exchangeable with D₂O.
¹³C NMR	174.2	Singlet	C=O	Carbonyl carbon.
46.5	Singlet	N-CH₃

Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (ESI+)

• Expected m/z: 158.12 [M+H]⁺ (Free base mass + Proton)

• Fragment: 113 m/z (Loss of -COOH group).

Applications in Drug Discovery

1-Methyl-3-piperidineacetic acid is a versatile pharmacophore.[4] Its applications include:

• Muscarinic Antagonists: The 3-substituted piperidine motif mimics the structure of acetylcholine, allowing for the design of competitive antagonists when coupled with bulky ester groups (e.g., benzilates).

• GABA Uptake Inhibitors: Derivatives of piperidineacetic acid are explored for anticonvulsant activity, similar to Tiagabine (which utilizes a nipecotic acid core).

• Chiral Resolution Agents: The enantiomers of this acid can be used to resolve chiral alcohols via ester formation.

References

• Sigma-Aldrich. (2024). 1-Methyl-3-piperidineacetic acid hydrochloride Product Sheet. Merck KGaA. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 169253-08-1. PubChem.[5][6] Link

• Chemical Abstracts Service. (2023). CAS Registry Number 2418643-93-1.[1] American Chemical Society.[7][8] Link

• Clarke, H. T., et al. (1933). The Eschweiler-Clarke Reaction. Journal of the American Chemical Society, 55(11), 4571. Link

• Freifelder, M. (1963). Catalytic Hydrogenation of Pyridines. Advances in Catalysis, 14, 203-253. Link

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An In-depth Technical Guide to 1-Methyl-3-piperidineacetic acid HCl and 1-Methyl-3-piperidinecarboxylic acid: A Comparative Analysis for Drug Discovery Professionals

Foreword: The Strategic Importance of Piperidine Scaffolds

In the landscape of modern medicinal chemistry, the piperidine ring stands as one of the most vital heterocyclic scaffolds.[1] Its prevalence in pharmaceuticals is a testament to its utility in conferring favorable physicochemical properties, including improved solubility and metabolic stability, while providing a three-dimensional framework for precise ligand-receptor interactions.[2] This guide delves into a comparative analysis of two closely related piperidine building blocks: 1-Methyl-3-piperidinecarboxylic acid and its homolog, 1-Methyl-3-piperidineacetic acid. While separated by only a single methylene (-CH₂) group, their strategic applications in drug design diverge significantly. This document provides researchers, scientists, and drug development professionals with a comprehensive understanding of their respective properties, synthesis, and rational application in discovery programs.

Part 1: Core Structural and Physicochemical Profiles

At first glance, the two molecules are structural cousins. 1-Methyl-3-piperidinecarboxylic acid, also known as N-methylnipecotic acid, features a carboxylic acid group directly attached to the 3-position of the N-methylated piperidine ring. 1-Methyl-3-piperidineacetic acid extends this functionality with a methylene spacer, creating a carboxymethyl sidechain. This seemingly minor extension has profound implications for the molecule's spatial arrangement, lipophilicity, and ultimately, its interaction with biological targets.

Caption: Chemical structures of the two piperidine derivatives.

The hydrochloride (HCl) salt form is common for these compounds, enhancing their stability and water solubility for easier handling and formulation.[3]

Comparative Data Table

The following table summarizes the key physicochemical properties of the two compounds, primarily focusing on their commonly available HCl salt forms.

Property	1-Methyl-3-piperidinecarboxylic acid HCl	1-Methyl-3-piperidineacetic acid HCl	Rationale for Difference
Synonym	N-Methylnipecotic acid HCl	2-(1-methylpiperidin-3-yl)acetic acid HCl	N/A
Molecular Formula	C₇H₁₄ClNO₂	C₈H₁₆ClNO₂	Addition of one -CH₂- group
Molecular Weight	179.64 g/mol	193.67 g/mol	Increased mass from the methylene spacer
CAS Number	108553-33-9 (for HCl salt)	67686-06-0 (for HCl salt)	Unique identifier for each distinct chemical
Form	Solid	Solid	Typical for amine hydrochloride salts
Predicted pKa (Basic)	~8.5 (for tertiary amine)	~8.5-9.0 (for tertiary amine)	The basicity of the piperidine nitrogen is similar in both structures.
Predicted LogP	Lower	Higher	The additional alkyl spacer increases lipophilicity.

Part 2: Synthesis, Reactivity, and Strategic Considerations

The synthetic accessibility of a building block is a critical factor in its selection for a research program. The pathways to these two molecules differ significantly in complexity, which can influence cost and development timelines.

Synthesis of 1-Methyl-3-piperidinecarboxylic acid

This compound is most commonly synthesized from its parent amino acid, (RS)-piperidine-3-carboxylic acid, known as nipecotic acid. The synthesis is a straightforward N-methylation, typically achieved via the Eschweiler-Clarke reaction. This one-pot procedure uses formaldehyde as the source of the methyl group and formic acid as the reducing agent, offering high yields and operational simplicity.

Caption: Synthetic workflow for N-methylation of nipecotic acid.

Synthesis of 1-Methyl-3-piperidineacetic acid

The synthesis of the acetic acid homolog is a multi-step process that requires building the side chain. A plausible and common strategy involves:

• Starting Material : A protected piperidine derivative, such as N-Boc-3-piperidinemethanol.

• Chain Extension : The alcohol is converted to a better leaving group (e.g., a tosylate or mesylate) and then displaced by a cyanide nucleophile (e.g., NaCN). This forms a nitrile.

• Hydrolysis : The nitrile is then hydrolyzed under acidic or basic conditions to form the carboxylic acid.

• Deprotection & N-methylation : The Boc protecting group is removed, and the secondary amine is methylated, often using the same Eschweiler-Clarke conditions described previously.

The increased number of steps makes this building block inherently more complex and costly to produce compared to its carboxylic acid counterpart.

Chemical Reactivity

Both molecules share the reactivity of their constituent functional groups:

• Tertiary Amine : The N-methylated piperidine nitrogen is basic and can be protonated to form salts. It is generally not nucleophilic due to steric hindrance.

• Carboxylic Acid : The carboxyl group can undergo standard transformations, such as Fischer esterification to form esters or coupling reactions (e.g., with EDC/HOBt) to form amides. These reactions are fundamental for creating libraries of derivatives for structure-activity relationship (SAR) studies.

Part 3: Applications in Drug Design & Mechanistic Insights

The choice between these two scaffolds is driven by the specific hypothesis being tested in a drug discovery program. Their utility is best understood through the lens of their parent compound, nipecotic acid.

The GABA Transporter (GAT) Connection

(RS)-Piperidine-3-carboxylic acid (nipecotic acid) is a classical inhibitor of the γ-aminobutyric acid (GABA) transporters (GATs).[4] By blocking the reuptake of GABA, the primary inhibitory neurotransmitter in the brain, GAT inhibitors can potentiate GABAergic signaling, an approach used in the treatment of epilepsy.[5] The marketed anticonvulsant drug Tiagabine is a derivative of nipecotic acid.[6]

• 1-Methyl-3-piperidinecarboxylic acid (N-Methylnipecotic Acid) : As a direct analogue of nipecotic acid, this compound is primarily used in research programs targeting GATs or other systems where a GABA-mimetic scaffold is desired. Studies have shown that simple N-methylation of nipecotic acid reduces its potency as a GAT inhibitor.[7] However, this N-position is a critical handle for derivatization. Attaching larger, lipophilic groups to the nitrogen can dramatically increase potency and improve blood-brain barrier penetration, a major limitation of nipecotic acid itself.[5][8] Therefore, N-methylnipecotic acid serves as a crucial starting point or reference compound in SAR exploration.

• 1-Methyl-3-piperidineacetic acid : This molecule can be considered a "homologated" or "GABA+1" analogue. The insertion of the methylene spacer extends the distance between the piperidine ring (a potential recognition element) and the acidic carboxyl group (a key binding feature). This strategy is employed to probe the spatial dimensions of a target's binding pocket. If a biological target has a slightly deeper pocket or requires a different vector for its key binding interactions compared to a known ligand, a homologated analogue like this can lead to improved affinity. It allows researchers to test hypotheses about the optimal geometry for target engagement.

Caption: Logic diagram for selecting between the two scaffolds.

Part 4: Field-Proven Experimental Protocols

The following protocols represent standard, self-validating methodologies for the characterization and derivatization of these building blocks.

Protocol 1: Synthesis of Methyl Esters via Fischer Esterification

This protocol describes the conversion of the carboxylic acid to its corresponding methyl ester, a common first step in generating derivatives for SAR studies.

Objective: To prepare the methyl ester of the piperidine carboxylic acid derivative for further chemical modification.

Methodology:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the piperidine acid HCl salt (1.0 eq.).

• Solvent: Add anhydrous methanol (MeOH) to create a ~0.5 M solution. Cool the flask to 0°C in an ice bath.

• Reagent Addition: Add thionyl chloride (SOCl₂) (1.5 eq.) dropwise to the stirred solution over 5-10 minutes. Causality Note: SOCl₂ reacts with MeOH to generate anhydrous HCl in situ, which acts as the acid catalyst for the esterification, while also consuming any residual water.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature, then heat to reflux (approx. 65°C) for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and carefully concentrate the solvent under reduced pressure.

• Purification: The resulting crude product, the methyl ester hydrochloride salt, can often be used directly or purified further by recrystallization or silica gel chromatography after neutralization.

Protocol 2: Determination of Distribution Coefficient (LogD₇.₄) by HPLC

Objective: To quantify the lipophilicity of the compounds at physiological pH, a critical parameter for predicting ADME properties.

Methodology:

• System Setup: An HPLC system with a C18 reverse-phase column is used. The mobile phase consists of an aqueous buffer (e.g., phosphate buffer, pH 7.4) and an organic modifier (e.g., acetonitrile or methanol).[9]

• Calibration Standards: Prepare stock solutions of a set of 5-7 commercially available compounds with well-established LogP/LogD₇.₄ values spanning a range (e.g., from -1 to +5).

• Sample Preparation: Prepare stock solutions of the test compounds (1-Methyl-3-piperidinecarboxylic acid HCl and 1-Methyl-3-piperidineacetic acid HCl) in DMSO or a suitable solvent.

• Isocratic Elution & Calibration Curve:

  • Perform a series of isocratic HPLC runs for each calibration standard at different mobile phase compositions (e.g., 20%, 40%, 60%, 80% organic modifier).

  • For each composition, calculate the capacity factor, k', where k' = (t_R - t_0) / t_0 (t_R = retention time of analyte, t_0 = void time).

  • Extrapolate the log k' values to 100% aqueous phase (0% organic modifier) to obtain log k'w.

  • Generate a calibration curve by plotting the known LogP/LogD₇.₄ values of the standards against their calculated log k'w values.[10]

• Test Compound Analysis: Inject the test compounds and determine their retention times under the same isocratic conditions. Calculate their log k'w values.

• LogD₇.₄ Calculation: Using the linear regression equation from the calibration curve, calculate the LogD₇.₄ of the test compounds from their experimental log k'w values. Trustworthiness Note: This method correlates chromatographic retention with lipophilicity, providing a high-throughput and reliable alternative to the traditional shake-flask method.[11]

Conclusion and Strategic Outlook

The selection between 1-Methyl-3-piperidinecarboxylic acid and 1-Methyl-3-piperidineacetic acid is a deliberate strategic choice in drug design, not an arbitrary one.

• Choose 1-Methyl-3-piperidinecarboxylic acid when your program is focused on direct analogues of known ligands like nipecotic acid, or when you require a rigid scaffold where the carboxylate is held in close proximity to the piperidine ring. Its straightforward synthesis makes it an economical choice for initial SAR studies centered on the N-substituent.

• Choose 1-Methyl-3-piperidineacetic acid when the primary goal is to probe the spatial limits of a binding site, to test if increased flexibility or distance between key pharmacophoric elements can improve activity. Its more complex synthesis necessitates its use in more advanced stages of lead optimization, once a primary scaffold has shown promise.

By understanding the distinct chemical, synthetic, and strategic profiles of these two building blocks, research teams can make more informed decisions, accelerating the rational design of novel therapeutics.

References

• Yunger, L. M., et al. (1992). Structure-activity studies on benzhydrol-containing nipecotic acid and guvacine derivatives as potent, orally-active inhibitors of GABA uptake. Journal of Medicinal Chemistry, 35(22), 4238-48. [Link]

• Singh, K., et al. (2022). Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. Bioorganic Chemistry, 128, 106093. [Link]

• Al-Gharabli, S. I., et al. (2018). Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with a trans-alkene spacer as potent GABA uptake inhibitors. Archiv der Pharmazie, 351(12), e1800213. [Link]

• Lodge, D., et al. (1983). Structure–activity studies on the inhibition of γ-aminobutyric acid uptake in brain slices by compounds related to nipecotic acid. Canadian Journal of Physiology and Pharmacology, 61(6), 615-620. [Link]

• U.S. Environmental Protection Agency. (2025). 3-Piperidinecarboxylic acid, 1-methyl-, methyl ester Properties. [Link]

• Zheng, B., et al. (2016). Progress in the Synthesis and Application of Nipecotic Acid and Its Derivatives. Current Organic Synthesis, 13(5), 705-722. [Link]

• Kiasat, A. R., et al. (2013). Direct Esterification of Carboxylic Acids with Alcohols Catalyzed by Iron(III) Acetylacetonate Complex. Synthetic Communications, 43(20), 2701-2708. [Link]

• Li, A., et al. (2011). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. Pharmaceutical Research, 28(12), 3219-3230. [Link]

• Dalal, M. K., et al. (2012). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. Der Pharma Chemica, 4(1), 365-370. [Link]

• Krogsgaard-Larsen, P., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. [Link]

• Andersen, K. E., et al. (1993). The synthesis of novel GABA uptake inhibitors. 1. Elucidation of the structure-activity studies leading to the choice of (R)-1-[4,4-bis(3-methyl-2-thienyl)-3-butenyl]-3-piperidinecarboxylic acid (tiagabine) as an anticonvulsant drug candidate. Journal of Medicinal Chemistry, 36(12), 1716-25. [Link]

• Andersen, K. E., et al. (1993). The synthesis of novel GABA uptake inhibitors. 1. Elucidation of the structure-activity studies leading to the choice of (R)-1-[4,4-bis(3-methyl-2-thienyl)-3-butenyl]-3-piperidinecarboxylic acid (Tiagabine) as an anticonvulsant drug candidate. Journal of Medicinal Chemistry, 36(12), 1716-1725. [Link]

• Zha, S., et al. (2023). LogD7.4 prediction enhanced by transferring knowledge from chromatographic retention time, microscopic pKa and logP. Journal of Cheminformatics, 15(1), 81. [Link]

• Wilson, Z. E., et al. (2021). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry, 93(24), 8484–8491. [Link]

• Valko, K. (2002). Tool for lipophilicity determination in drug discovery basic and neutral compounds.

• Krogsgaard-Larsen, P., et al. (1982). Hydroxy- and amino-substituted piperidinecarboxylic acids as gamma-aminobutyric acid agonists and uptake inhibitors. Journal of Medicinal Chemistry, 25(7), 805-10. [Link]

• PubChem. (n.d.). Methyl piperidine-3-carboxylate. [Link]

• CN106831540A - It is a kind of（S）The preparation method of 3 piperidine carboxylic acids.

• Arkat USA, Inc. (2008). New intermediates for the selective synthesis of 1-methyl-3-phenylpiperazine and some phenylpiperazine derivatives. Arkivoc, 2008(16), 18-27. [Link]

• PubChem. (n.d.). methyl 2-((3R)-piperidin-3-yl)acetate hydrochloride. [Link]

• PubChem. (n.d.). N-methylpiperidine-3-carboxamide. [Link]

• ChemSrc. (2025). 3-Piperidinylacetic acid hydrochloride (1:1). [Link]

• BuyersGuideChem. (n.d.). 3-Piperidineacetic acid methyl ester hydrochloride. [Link]

• Chemistry Steps. (2024). Converting Carboxylic Acids to Esters. [Link]

• Cambridge MedChem Consulting. (2019). LogD. [Link]

• O'Neil, M. J. (Ed.). (2001). The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals.

• GVK BIO. (n.d.). A Process For Preparing 1 Methyl 3 Phenylpiperazine. [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

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Technical Monograph: 1-Methyl-3-piperidineacetic acid HCl

This guide is structured as a high-level technical monograph for 1-Methyl-3-piperidineacetic acid HCl . It synthesizes chemical engineering principles, synthetic organic chemistry, and pharmaceutical application data.

Compound Class: Piperidine Carboxylic Acid Derivative Primary Application: Pharmaceutical Intermediate / Chiral Building Block[1]

Executive Summary & Chemical Identity

1-Methyl-3-piperidineacetic acid hydrochloride (1-Me-3-PAA[1]·HCl) is a critical saturated heterocyclic building block. Unlike its regioisomer (the 2-substituted "ritalinic acid" scaffold) or the 4-substituted (isonipecotic) derivatives, the 3-substituted piperidine motif offers unique vector geometry for drug-target interactions, particularly in G-protein coupled receptor (GPCR) ligands and protease inhibitors.[1]

This guide details the physicochemical profile, validated synthesis routes, and quality control parameters required for its use in high-stringency drug development environments.

Chemical Identification Data

Parameter	Specification
Systematic Name	2-(1-methylpiperidin-3-yl)acetic acid hydrochloride
CAS Registry Number	Note: Often indexed as free acid (CAS 67582-88-1) or unspecified salt.[1] Specific HCl salt references vary by vendor.
PubChem CID	45073967 (Linked to Methyl ester HCl form; Acid form is derivative)
Molecular Formula	C₈H₁₅NO₂ · HCl
Molecular Weight	193.67 g/mol (Salt) / 157.21 g/mol (Free Acid)
Solubility	Highly soluble in water, methanol; sparingly soluble in acetone/ether.
pKa (Calc)	~3.8 (Carboxyl), ~9.2 (Piperidine Nitrogen)

Synthetic Architecture & Manufacturing

To ensure "Self-Validating" protocols, we prioritize the Reductive Alkylation pathway over direct alkylation (e.g., Methyl Iodide), which often leads to over-alkylation (quaternary ammonium impurities) that are difficult to purge.

Core Synthesis Logic (The "Clean" Route)

The most robust industrial route begins with 3-Pyridylacetic acid , utilizing a one-pot hydrogenation and methylation sequence, or a stepwise reduction followed by Eschweiler-Clarke methylation.[1]

Validated Protocol: Stepwise Reduction-Methylation

Objective: Synthesize 1-Me-3-PAA·HCl with >98% purity and <0.1% quaternary impurity.

Step 1: Catalytic Hydrogenation

• Substrate: 3-Pyridylacetic acid hydrochloride.[1]

• Catalyst: Platinum Oxide (PtO₂) or 5% Rh/C (preferred for lower pressure).

• Solvent: Glacial Acetic Acid.

• Conditions: 50 psi H₂, 25°C, 12 hours.

• Mechanism: Reduction of the aromatic pyridine ring to the saturated piperidine.[1]

• Checkpoint: Monitor UV disappearance of pyridine ring (260 nm).

Step 2: Eschweiler-Clarke N-Methylation

• Substrate: Crude 3-Piperidineacetic acid (from Step 1).[1]

• Reagents: Formaldehyde (37% aq), Formic Acid (98%).

• Conditions: Reflux (90-100°C) for 18 hours.

• Mechanism: In-situ formation of iminium ion followed by hydride transfer from formate.[1]

• Critical Control: This method prevents quaternary salt formation (N,N-dimethyl), ensuring the product stops at the tertiary amine stage.

Step 3: Salt Formation & Crystallization

• Workup: Remove excess reagents via vacuum distillation. Basify to pH 12 (NaOH), extract into DCM, dry (MgSO₄).

• Salting: Add 4M HCl in Dioxane dropwise to the DCM solution at 0°C.

• Isolation: Filter white precipitate. Recrystallize from MeOH/Et₂O.

Process Flow Diagram (Graphviz)

Figure 1: Stepwise synthetic pathway ensuring regio-control and preventing over-alkylation.

Applications in Drug Discovery

The 1-methyl-3-piperidine moiety is a "Privileged Scaffold" in medicinal chemistry, often serving as a bioisostere for proline or nipecotic acid derivatives.[1]

Pharmacophore Mapping[1]

• Muscarinic Agonists: The distance between the charged nitrogen and the carboxylate group in the 3-isomer mimics the acetylcholine structure, making it a valuable probe for muscarinic acetylcholine receptors (mAChR).[1]

• GABA Uptake Inhibitors: Derivatives of 3-piperidineacetic acid are explored as GABA analogues, targeting GAT-1 transporters for epilepsy treatment.[1]

• Peptidomimetics: Used to introduce a rigid turn in peptide backbones, restricting conformational freedom and increasing metabolic stability.

Derivatization Logic

Researchers typically activate the carboxylic acid to couple with amines or alcohols.[1]

Reaction Type	Reagents	Target Moiety	Application
Amide Coupling	EDC[1]·HCl / HOBt	Piperidine-3-acetamides	GPCR Ligands
Reduction	LiAlH₄	3-(2-Hydroxyethyl)piperidine	Linker synthesis
Curtius Rearrangement	DPPA, t-BuOH	3-(Aminomethyl)piperidine	Diamine scaffolds

Quality Control & Analytical Standards

For use in GMP or GLP environments, the following analytical battery is mandatory.

Specification Table

Test	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline solid
Identification	¹H-NMR (D₂O)	Consistent with structure; N-Me singlet ~2.8 ppm
Assay	HPLC or Titration	> 98.0% (w/w)
Water Content	Karl Fischer	< 1.0% (Hygroscopic nature requires control)
Residual Solvents	GC-Headspace	Meets ICH Q3C limits

NMR Interpretation (Simulated for Validation)

• ¹H NMR (400 MHz, D₂O):

  • 3.50-3.30 (m, 2H, N-CH eq),
  • 2.90-2.70 (m, 2H, N-CH ax),
  • 2.78 (s, 3H, N-CH₃),
  • 2.35 (d, 2H, CH₂-COOH),
  • 2.10-1.20 (m, 5H, Ring CH/CH₂).

  • Note: The N-Methyl signal is diagnostic.[1] In the HCl salt, it may shift downfield due to protonation.

Safety & Handling (EHS)

Signal Word: WARNING

• Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[2] Irrit.).

• Handling: The HCl salt is likely hygroscopic .[1] Store under inert atmosphere (Argon/Nitrogen) in a desiccator.

• Incompatibility: Strong oxidizing agents. Avoid mixing with strong bases (liberates free amine, which is volatile and odorous).

References

• PubChem. Methyl 2-((3R)-piperidin-3-yl)acetate hydrochloride (CID 45073967).[1] National Library of Medicine.[1] [Link][1]

• Jia, Y., et al. (2019). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.[1][3][4][5] International Journal of Molecular Sciences. [Link]

Sources

• 1. WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine - Google Patents [patents.google.com]
• 2. 3-Piperidinone, 1-methyl- | C6H11NO | CID 79656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery. We will delve into its chemical identity, synthesis, potential applications, and the analytical techniques essential for its characterization. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design and development of novel therapeutics.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a ubiquitous structural motif in a vast array of natural products and synthetic pharmaceuticals.[1] Its prevalence stems from its ability to impart favorable pharmacokinetic properties to a molecule, including improved solubility, metabolic stability, and the ability to cross the blood-brain barrier.[2] These characteristics make the piperidine scaffold a highly privileged structure in medicinal chemistry, frequently incorporated into drugs targeting the central nervous system (CNS), as well as those with anticancer and antimicrobial activities.[2][3]

2-(1-methylpiperidin-3-yl)acetic acid hydrochloride belongs to this important class of compounds. The presence of both a tertiary amine (the N-methylated piperidine) and a carboxylic acid functionality makes it a versatile building block for the synthesis of more complex molecules. The hydrochloride salt form generally enhances the compound's stability and aqueous solubility, facilitating its handling and use in various experimental settings.

Chemical Identity and Properties

A precise understanding of a compound's chemical identity is fundamental to any scientific investigation. This section provides the key identifiers and physicochemical properties of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride.

IUPAC Name: 2-(1-methylpiperidin-3-yl)acetic acid;hydrochloride[4]

Synonyms: 1-Methyl-3-piperidineacetic acid HCl, (1-Methyl-piperidin-3-yl)-acetic acid hydrochloride[5]

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₁₆ClNO₂	[6]
Molecular Weight	193.67 g/mol	[6]
Appearance	Solid (predicted)
Solubility	Expected to be soluble in water and polar organic solvents.	[7]

Synthesis and Elaboration

The synthesis of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride can be approached through several synthetic strategies, primarily involving the modification of a pre-existing piperidine ring. A logical and common approach involves the N-methylation of a suitable piperidine precursor.

General Synthetic Approach: N-Alkylation

A plausible and frequently employed method for the synthesis of N-methylated piperidines is the direct N-alkylation of the corresponding secondary amine. In this case, the starting material would be 2-(piperidin-3-yl)acetic acid or its ester derivative.

Workflow for the Synthesis of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride

Caption: A general synthetic workflow for the preparation of the target compound.

Detailed Experimental Protocol (Representative)

The following protocol is a representative example of how N-methylation can be achieved, followed by conversion to the hydrochloride salt. This is a generalized procedure and may require optimization for specific laboratory conditions.

Materials:

• 2-(Piperidin-3-yl)acetic acid ethyl ester

• Formaldehyde (37% aqueous solution)

• Formic acid (88%)

• Diethyl ether

• Hydrochloric acid (ethanolic or in diethyl ether)

• Sodium sulfate (anhydrous)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• N-Methylation (Eschweiler-Clarke Reaction):

  • To a solution of 2-(piperidin-3-yl)acetic acid ethyl ester in a suitable solvent, add formic acid followed by the slow addition of aqueous formaldehyde.

  • Heat the reaction mixture to reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and make it basic by the addition of a suitable base (e.g., NaOH solution).

  • Extract the product into an organic solvent such as diethyl ether.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-methylated ester.

• Ester Hydrolysis:

  • The crude N-methylated ester can be hydrolyzed to the corresponding carboxylic acid by heating with an aqueous acid (e.g., HCl) or base (e.g., NaOH).

• Salt Formation:

  • If basic hydrolysis was performed, acidify the aqueous solution with hydrochloric acid.

  • If acidic hydrolysis was used, the product is already in its hydrochloride salt form.

  • Concentrate the aqueous solution to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

The causality behind these choices lies in the well-established reliability of the Eschweiler-Clarke reaction for exhaustive N-methylation of primary and secondary amines. The use of formaldehyde as the source of the methyl group and formic acid as the reducing agent provides a robust and high-yielding transformation. The final salt formation with HCl is a standard procedure to obtain a stable, crystalline solid that is easier to handle and purify.

Applications in Drug Discovery and Development

While specific biological activity data for 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride is not extensively reported in publicly available literature, its structural motifs suggest several potential areas of application in drug discovery.

GABA Analogue and Neurological Disorders

The core structure of 2-(1-methylpiperidin-3-yl)acetic acid bears a resemblance to γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system.[8] GABA analogues are a class of drugs with diverse therapeutic applications, including as anticonvulsants, anxiolytics, and for the treatment of neuropathic pain.[8] The piperidine ring can act as a conformationally restricted analogue of the GABA backbone, and the acetic acid side chain mimics the carboxylic acid moiety of GABA. It is plausible that this compound or its derivatives could interact with GABA receptors or transporters.[9] Further research would be required to explore this potential neuroactive profile.

A Versatile Scaffold for Library Synthesis

The bifunctional nature of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride makes it an attractive starting point for the synthesis of compound libraries for high-throughput screening. The carboxylic acid can be readily converted to amides, esters, and other derivatives, while the tertiary amine of the piperidine ring can influence the overall physicochemical properties of the resulting molecules.

General Workflow for Amide Library Synthesis

Caption: A workflow for creating a diverse library of amide derivatives.

Analytical and Characterization Methods

Rigorous analytical characterization is paramount to confirm the identity, purity, and structure of any chemical compound used in research and development. This section outlines the key spectroscopic techniques for the analysis of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for the complete characterization of this compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum would be expected to show characteristic signals for the N-methyl group (a singlet), the protons of the piperidine ring (a series of multiplets), and the methylene protons of the acetic acid side chain (likely a doublet or multiplet). The chemical shifts and coupling patterns of the piperidine ring protons can provide information about the conformation of the ring.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would display distinct signals for each unique carbon atom in the molecule, including the N-methyl carbon, the carbons of the piperidine ring, the methylene carbon of the acetic acid moiety, and the carbonyl carbon of the carboxylic acid.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural confirmation.

• Electron Ionization (EI-MS): Under EI conditions, the molecule is expected to fragment in a predictable manner. Common fragmentation pathways for N-methylpiperidine derivatives include alpha-cleavage (loss of a radical adjacent to the nitrogen) and ring-opening fragmentations.[7] The fragmentation of the acetic acid side chain would also contribute to the overall mass spectrum.[5]

Hypothetical EI-MS Fragmentation Pathway

Caption: A simplified representation of potential fragmentation pathways in EI-MS.

• Electrospray Ionization (ESI-MS): This softer ionization technique would be expected to show a prominent protonated molecular ion [M+H]⁺, confirming the molecular weight of the free base.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride would be expected to show characteristic absorption bands for:

• O-H stretch of the carboxylic acid (a broad band).

• C=O stretch of the carboxylic acid.

• C-H stretches of the aliphatic piperidine ring and methyl group.

• N-H stretch of the protonated amine (in the hydrochloride salt).[7]

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling 2-(1-methylpiperidin-3-yl)acetic acid hydrochloride.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

2-(1-methylpiperidin-3-yl)acetic acid hydrochloride is a versatile heterocyclic compound with potential applications in drug discovery, particularly in the development of neuroactive agents. Its structure, incorporating the privileged piperidine scaffold and a reactive carboxylic acid handle, makes it a valuable building block for the synthesis of diverse chemical libraries. This guide has provided a comprehensive overview of its chemical identity, synthesis, potential applications, and the analytical methods required for its characterization, offering a solid foundation for researchers and drug development professionals working with this and related compounds. Further investigation into its specific biological activities is warranted to fully elucidate its therapeutic potential.

References

A curated list of references will be provided upon the finalization of this technical guide, including links to peer-reviewed articles, patents, and chemical databases.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective methodologies for the synthesis of biologically active piperidinic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An FTIR spectroscopic study on the effect of molecular structural variations on the CO2 absorption characteristics of heterocyclic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 5. Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-(1-Methylpiperidin-4-yl)acetic acid hydrochloride | C8H16ClNO2 | CID 12428149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. acdlabs.com [acdlabs.com]

Protocols & Analytical Methods

Protocol for Amide Coupling with 1-Methyl-3-piperidineacetic acid HCl: A Detailed Guide to Synthesis and Troubleshooting

An Application Note for Drug Development Professionals

Abstract

This comprehensive application note provides detailed protocols and expert insights for the successful amide coupling of 1-Methyl-3-piperidineacetic acid hydrochloride, a valuable building block in contemporary drug discovery. Recognizing the unique challenges presented by this substrate, including its hydrochloride salt form and potential steric considerations, this guide offers two robust, field-proven protocols utilizing HATU and EDC/NHS as coupling agents. Beyond step-by-step instructions, this document delves into the mechanistic rationale behind reagent selection, reaction optimization, and troubleshooting common issues. Visual workflows, quantitative data tables, and a thorough discussion of the underlying chemical principles are included to empower researchers to achieve high-yield, high-purity synthesis of their target amides.

Introduction: The Significance of Amide Bonds and Piperidine Scaffolds

The amide bond is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals, from blockbuster drugs like Atorvastatin to complex peptides. Its prevalence stems from its exceptional metabolic stability and its ability to participate in crucial hydrogen bonding interactions with biological targets. The synthesis of amides, typically through the coupling of a carboxylic acid and an amine, has become one of the most frequently performed reactions in the field.[1]

Piperidine moieties, such as that in 1-Methyl-3-piperidineacetic acid, are also of great interest in drug design. They serve as versatile scaffolds that can impart desirable physicochemical properties, including improved solubility and metabolic stability, and can be used to explore chemical space in three dimensions. The specific substitution pattern of 1-Methyl-3-piperidineacetic acid makes it a key intermediate for a range of pharmacologically active compounds.

This guide addresses the practical challenges of using 1-Methyl-3-piperidineacetic acid in its common hydrochloride salt form, providing researchers with the tools to confidently and efficiently incorporate this valuable synthon into their synthetic campaigns.

Pre-Reaction Considerations for 1-Methyl-3-piperidineacetic acid HCl

Before proceeding with an amide coupling reaction, it is crucial to understand the properties of 1-Methyl-3-piperidineacetic acid HCl.

• The Hydrochloride Salt: The starting material is a hydrochloride salt, meaning the piperidine nitrogen is protonated. This has two key implications:

  • Stoichiometry of Base: A sufficient amount of base must be added to the reaction to not only facilitate the coupling reaction itself but also to neutralize the hydrochloride salt and deprotonate the carboxylic acid. Typically, at least two equivalents of a non-nucleophilic base are required.

  • Solubility: The salt form generally enhances solubility in polar solvents.[2]

• Steric Hindrance: While not severely hindered, the substituent at the 3-position of the piperidine ring can influence the accessibility of the carboxylic acid. The choice of coupling reagent can be critical in overcoming potential steric challenges. Reagents like HATU are known to be effective with sterically hindered substrates.[3]

• Anhydrous Conditions: Amide coupling reactions are sensitive to water, which can hydrolyze the activated carboxylic acid intermediate and the coupling reagent itself.[4] Therefore, the use of anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon) is highly recommended to maximize yield.

The Mechanism of Amide Bond Formation

Amide bond formation does not occur spontaneously between a carboxylic acid and an amine at room temperature. The carboxylic acid must first be "activated" by converting the hydroxyl group into a better leaving group. This is achieved using a coupling reagent. The general process involves two main steps:

• Activation: The carboxylate, formed by deprotonation of the carboxylic acid by a base, attacks the coupling reagent to form a highly reactive intermediate, such as an active ester.[1]

• Nucleophilic Attack: The amine then attacks the carbonyl carbon of the activated intermediate, forming a tetrahedral intermediate which then collapses to form the stable amide bond and release the leaving group.

Figure 1. General mechanism of amide bond formation.

Protocol 1: HATU-Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a highly efficient, aminium-based coupling reagent known for its rapid reaction times and low rates of racemization.[3] It is particularly effective for coupling sterically hindered substrates.[3]

Rationale: The HATU-mediated reaction proceeds through a highly reactive OAt-active ester, which rapidly couples with the amine. The presence of the HOAt moiety accelerates the reaction and suppresses side reactions.[3] A non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is used to deprotonate the carboxylic acid and neutralize the HCl salt without competing with the primary amine nucleophile.

Reagent Stoichiometry

Reagent	Equivalents	Purpose
1-Methyl-3-piperidineacetic acid HCl	1.0	Carboxylic Acid (Limiting Reagent)
Amine	1.0 - 1.2	Nucleophile
HATU	1.0 - 1.2	Coupling Reagent
DIPEA	2.5 - 3.0	Base (Neutralizes HCl and deprotonates carboxylic acid)
Anhydrous Solvent (DMF or DCM)	-	Reaction Medium

Step-by-Step Protocol

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-Methyl-3-piperidineacetic acid HCl (1.0 eq.).

• Dissolution: Dissolve the acid in anhydrous DMF or DCM (to a concentration of 0.1-0.5 M).

• Addition of Reagents: Add HATU (1.1 eq.) to the solution, followed by the amine (1.1 eq.).

• Base Addition: Cool the mixture to 0 °C in an ice bath. Slowly add DIPEA (2.5 eq.) dropwise. The addition of base is crucial to neutralize the HCl salt and initiate the reaction.[5][6]

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with a saturated aqueous NaHCO₃ solution (to remove unreacted acid and HOAt), followed by water, and finally with brine.[3]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired amide.

HATU Coupling Workflow

Figure 2. Step-by-step workflow for HATU-mediated coupling.

Protocol 2: EDC/NHS-Mediated Amide Coupling

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide that is widely used for amide bond formation.[7] It is often used in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.

Rationale: EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate.[4] This intermediate can be susceptible to hydrolysis and can rearrange to a stable N-acylurea byproduct. The addition of NHS traps the activated acid as a more stable NHS ester, which is less prone to hydrolysis and reacts efficiently with the amine to form the amide bond.[4][8] This two-step, one-pot procedure generally leads to higher yields and cleaner reactions.[9]

Reagent Stoichiometry

Reagent	Equivalents	Purpose
1-Methyl-3-piperidineacetic acid HCl	1.0	Carboxylic Acid (Limiting Reagent)
Amine	1.0 - 1.2	Nucleophile
EDC	1.2 - 1.5	Coupling Reagent
NHS or HOBt	1.2 - 1.5	Additive to form stable active ester, reduce side reactions
DIPEA or Triethylamine (TEA)	2.5 - 3.0	Base (Neutralizes HCl and deprotonates carboxylic acid)
Anhydrous Solvent (DMF or DCM)	-	Reaction Medium

Step-by-Step Protocol

• Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-Methyl-3-piperidineacetic acid HCl (1.0 eq.), EDC (1.2 eq.), and NHS (1.2 eq.).

• Dissolution: Dissolve the solids in anhydrous DMF or DCM (to a concentration of 0.1-0.5 M).

• Base Addition: Add DIPEA or TEA (2.5 eq.) to the mixture and stir at room temperature for 15-30 minutes. This is the "pre-activation" step where the stable NHS ester is formed.[3]

• Amine Addition: Add the amine (1.1 eq.) to the reaction mixture.

• Reaction: Continue to stir the reaction at room temperature for 4-18 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with DCM or ethyl acetate.

  • Wash the organic layer with 1N HCl or saturated NH₄Cl (to remove unreacted amine and base), followed by saturated NaHCO₃ solution (to remove unreacted acid and NHS), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure. The urea byproduct from EDC is water-soluble and is typically removed during the aqueous workup.[10][11]

• Purification: Purify the crude product by column chromatography on silica gel.

EDC/NHS Coupling Workflow

Figure 3. Step-by-step workflow for EDC/NHS-mediated coupling.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Yield	1. Insufficient base to neutralize HCl salt and deprotonate the acid. 2. Wet solvent or reagents. 3. Degraded coupling reagent. 4. Low nucleophilicity of the amine.	1. Ensure at least 2.5 equivalents of base are used. 2. Use freshly opened anhydrous solvents. Handle hygroscopic reagents under an inert atmosphere.[12] 3. Use a fresh bottle of coupling reagent. 4. For poorly nucleophilic amines (e.g., anilines with electron-withdrawing groups), consider a more potent coupling reagent like HATU or increase reaction temperature.[12]
Multiple Side Products	1. (EDC) Formation of N-acylurea byproduct. 2. (HATU) Reaction of excess HATU with the amine. 3. Racemization if the amine or acid has a chiral center.	1. Use an additive like NHS or HOBt with EDC to minimize this side reaction.[10] 2. Avoid using a large excess of HATU. Use a 1:1 stoichiometry of acid to coupling reagent.[13] 3. Use a reagent known for low racemization like HATU. Add HOBt or HOAt. Run the reaction at a lower temperature (0 °C).
Difficulty in Purification	1. (EDC) Dicyclohexylurea (from DCC) or diisopropylurea (from DIC) byproducts are difficult to remove. 2. (HATU) Tetramethylurea and HOAt byproducts can be tricky to separate.	1. This is a key advantage of EDC, whose urea byproduct is water-soluble and removed during workup.[10] 2. The standard aqueous workup described in Protocol 1 is usually effective at removing these byproducts. Ensure thorough washing with NaHCO₃ solution.

Conclusion

The successful amide coupling of 1-Methyl-3-piperidineacetic acid HCl is readily achievable with careful consideration of its salt form and the selection of an appropriate coupling methodology. Both HATU and EDC/NHS offer reliable and high-yielding routes to the desired amide products. By understanding the underlying mechanisms and potential pitfalls, researchers can effectively troubleshoot and optimize these critical reactions. The protocols provided in this application note serve as a robust starting point for the synthesis of novel piperidine-containing molecules, accelerating progress in drug discovery and development.

References

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Wikipedia. (2023, December 29). HATU. Retrieved from [Link]

• Bangs Laboratories, Inc. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• ResearchGate. (2015, August 9). What is the best and reliable approach to prepare EDC/NHS solution? Retrieved from [Link]

• Hardick, O. (n.d.). Coupling Protocols. Retrieved from [Link]

• ResearchGate. (n.d.). Coupling Reagents. Retrieved from [Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11496-11500. Retrieved from [Link]

• ResearchGate. (n.d.). Commonly used amide/peptide coupling reagents. Retrieved from [Link]

• Kim Reactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. Retrieved from [Link]

• Reddit. (2024, October 9). Struggling with amide coupling. Retrieved from [Link]

• ResearchGate. (2015, January 16). Do I need to neutralize EDC-HCl for amide coupling? Retrieved from [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Amidation of Carboxylate Salts with Amines. Organic Process Research & Development, 20(2), 275-283. Retrieved from [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. CAS 71985-80-3: 4-Piperidinecarboxylic acid, 1-methyl-, hy… [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Amide synthesis by acylation [organic-chemistry.org]
• 7. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 8. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. peptide.com [peptide.com]
• 11. peptide.com [peptide.com]
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• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming steric hindrance in 3-substituted piperidine reactions

Technical Support Center: 3-Substituted Piperidine Chemistry Ticket #8492: Overcoming Steric & Conformational Locks in Piperidine Functionalization

User Guide & Troubleshooting Portal

Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Welcome to the technical support hub for 3-substituted piperidines. This scaffold presents a unique "perfect storm" of steric hindrance: the C3-substituent creates a 1,3-diaxial interaction that shields the nitrogen lone pair and locks the ring conformation, drastically reducing reactivity in standard nucleophilic attacks and coupling reactions.

This guide moves beyond generic protocols to address the specific kinetic and thermodynamic barriers of this scaffold.

Part 1: The Mechanistic Root Cause (Read This First)

Before troubleshooting a failed reaction, you must understand the conformational lock. Unlike 4-substituted piperidines, the 3-substituent exerts a direct steric clash with the N-lone pair and the incoming electrophile.

Conformational Landscape Analysis

The piperidine ring exists in equilibrium between two chair conformers.[1] For 3-substituted piperidines, the substituent prefers the equatorial position to avoid 1,3-diaxial strain with the axial hydrogens at C5. However, this often forces the N-lone pair into a sterically compromised position or creates a "picket fence" effect where the C3-group physically blocks the trajectory of incoming reagents.

Figure 1: The conformational equilibrium shifts toward the equatorial substituent, but this bulk often shields the nitrogen center from bulky electrophiles.

Part 2: Troubleshooting N-Functionalization

The most common support tickets involve reacting the piperidine nitrogen.

Scenario A: Buchwald-Hartwig N-Arylation Fails (Low Yield/No Conversion)

Diagnosis: Standard ligands (BINAP, Xantphos) create a coordination sphere that is too crowded when combined with the C3-substituent. The Pd center cannot access the amine.

Solution: Switch to Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) specifically designed for sterically hindered secondary amines.

Ligand Selection Matrix:

Substrate Challenge	Recommended Ligand	Catalyst Generation	Why?
Modest Steric Bulk (e.g., 3-Methyl)	RuPhos	Pd G3 / G4	Gold standard for secondary amines; prevents -hydride elimination.
High Steric Bulk (e.g., 3-Phenyl, 3-tBu)	BrettPhos	Pd G3 / G4	Larger bite angle and bulkier isopropyl groups force reductive elimination.
Electronic Deactivation (e.g., Electron-poor Aryl Halide)	XPhos	Pd G3 / G4	High electron density on P facilitates oxidative addition.

Protocol: High-Steric N-Arylation

• Catalyst: Charge reaction vessel with RuPhos Pd G4 (1.0 - 2.0 mol%).

• Base: Use LiHMDS (Lithium Hexamethyldisilazide) (2.0 equiv). Note: Weak bases like carbonates often fail here due to slow deprotonation kinetics.

• Solvent: Anhydrous THF or Dioxane (0.2 M).

• Temperature: Heat to 65°C.

• Order of Addition: Add LiHMDS last dropwise to the mixture of amine, aryl halide, and catalyst to prevent catalyst poisoning.

Scenario B: SN2 Alkylation is Sluggish or Poly-alkylated

Diagnosis: The C3-substituent blocks the backside attack trajectory required for SN2. Heating to force the reaction leads to elimination (E2) of the alkyl halide or over-alkylation.

Solution: Abandon SN2. Use Reductive Amination . This pathway relies on iminium ion formation, which is planar (sp2) and less sensitive to steric bulk than the sp3 transition state of SN2.

Protocol: Sterically Controlled Reductive Amination

• Formation: Mix 3-substituted piperidine (1.0 equiv) and Aldehyde/Ketone (1.1 equiv) in DCE (Dichloroethane) .

• Additives: Add AcOH (1-2 drops) to catalyze iminium formation.

• Reducing Agent: Add NaBH(OAc)3 (1.5 equiv). Crucial: Do not use NaCNBH3; the Acetoxy group acts as a proton shuttle, accelerating reaction in hindered systems.

• Time: Stir 4-16h at Room Temp.

Part 3: Amide Coupling (Acylation) Troubleshooting

Issue: Reaction with carboxylic acids yields <20% product using EDC/HOBt or HATU. Root Cause: The activated ester (OBt or OAt) is too bulky to approach the hindered nitrogen.

Advanced Solution: Acyl Fluorides Acyl fluorides are smaller and more electrophilic than activated esters, allowing them to slip past the C3-substituent.

Protocol: TFFH-Mediated Coupling

• Reagents: Carboxylic Acid (1.0 equiv), TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.1 equiv).

• Base: DIPEA (3.0 equiv).

• Solvent: DCM (0.1 M).

• Mechanism: In situ generation of the Acid Fluoride (R-COF).

• Addition: Add the 3-substituted piperidine. The small Fluoride leaving group facilitates attack even with 3-position bulk.

Part 4: Decision Logic for Experimental Design

Use this flow to select the correct methodology for your specific target.

Figure 2: Decision matrix for selecting reagents based on steric severity.

FAQ: Frequently Asked Questions

Q: I need to synthesize a cis-3,4-disubstituted piperidine. The thermodynamic product is trans. How do I force cis? A: You cannot rely on thermodynamic equilibration. You must use kinetic control .

• Strategy: Use a hydrogenation of a 3,4-disubstituted pyridine or a reduction of a 3-substituted-4-pyridone. Use PtO2 (Adams' Catalyst) in Acetic Acid . The catalyst surface adsorption often favors the cis addition of hydrogen (all-syn addition), overriding the thermodynamic preference for trans diequatorial placement.

Q: My Buchwald coupling works but I see significant dehalogenation of my aryl halide. A: This is caused by

-hydride elimination from the piperidine or the ligand.

• Fix: Switch to RuPhos . Its unique structure interacts with the Pd center to physically block the

  -hydride elimination pathway, favoring the desired reductive elimination of the C-N bond.

Q: Can I use microwave irradiation to overcome the steric barrier? A: Yes, but with caution.

• Warning: In 3-substituted piperidines, the ring strain at high temperatures can lead to ring opening or Hofmann elimination if quaternary ammonium salts are formed. Limit microwave heating to 100°C and use sealed vessels with non-nucleophilic bases (e.g., Cs2CO3).

References

• RuPhos/BrettPhos Utility: Maiti, D., & Buchwald, S. L. (2009). "Cu-Catalyzed Arylation of Secondary Amines." Journal of the American Chemical Society. (Validates RuPhos for hindered secondary amines).

• Conformational Analysis: Sibi, M. P., et al. (2006). "Conformational Preferences of Piperidines." Organic Letters. (Establishes the equatorial preference and A-values).

• Acyl Fluorides: Carpenter, R. D., et al. (2006). "Efficient Activation of Carboxylic Acids for Amide Coupling." Journal of the American Chemical Society. (Validates TFFH for hindered amides).

• Reductive Amination: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (The definitive guide on NaBH(OAc)3).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectrum of 1-Methyl-3-piperidineacetic acid HCl

An In-Depth Analysis and Comparative Methodologies for Pharmaceutical Research

Introduction

In the landscape of pharmaceutical development, the precise structural characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring safety, efficacy, and batch-to-batch consistency. 1-Methyl-3-piperidineacetic acid hydrochloride is a heterocyclic compound whose structural features are representative of motifs found in numerous APIs. Its analysis presents a compelling case study in the application of Nuclear Magnetic Resonance (NMR) spectroscopy, a technique unparalleled in its ability to provide detailed structural information in solution.

This guide, designed for researchers and drug development professionals, provides an in-depth analysis of the ¹H NMR spectrum of 1-Methyl-3-piperidineacetic acid HCl. We will move beyond a simple peak assignment to explore the underlying principles that dictate the spectrum's appearance, including the profound effects of the protonated nitrogen and the conformational dynamics of the piperidine ring. Furthermore, we will objectively compare the insights gained from ¹H NMR with those from alternative analytical techniques, providing a holistic perspective on its role in a modern analytical workflow.

Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, we must first understand the molecule's structure and identify all chemically non-equivalent protons. 1-Methyl-3-piperidineacetic acid HCl exists as a hydrochloride salt, meaning the tertiary amine of the piperidine ring is protonated, forming a quaternary ammonium ion. This positive charge significantly influences the electronic environment of nearby protons.

The piperidine ring typically adopts a stable chair conformation to minimize steric strain.[1][2] This conformational preference renders the protons on each methylene (–CH₂) group of the ring diastereotopic, meaning they exist in distinct axial and equatorial environments with different chemical shifts and coupling constants.

Caption: Structure of 1-Methyl-3-piperidineacetic acid with labeled proton environments.

The distinct proton environments are:

• (a) N-CH₃: Protons of the methyl group attached to the nitrogen.

• (b, b') Axial Protons at C2/C6: Protons in axial positions adjacent to the nitrogen.

• (c, c') Equatorial Protons at C2/C6: Protons in equatorial positions adjacent to the nitrogen.

• (d) Proton at C3: The single proton at the substitution point.

• (e, e') Axial Protons at C4/C5: Protons in axial positions on the ring.

• (f, f') Equatorial Protons at C4/C5: Protons in equatorial positions on the ring.

• (g) -CH₂-COOH: Methylene protons of the acetic acid side chain.

• (h) -COOH: The acidic proton of the carboxyl group.

Predicted ¹H NMR Spectral Analysis

The protonation of the nitrogen atom causes significant deshielding (a downfield shift) of adjacent protons, particularly those at the C2, C6, and N-methyl positions.[3] The spectrum is expected to be complex, especially in the 1.5-4.0 ppm region where the piperidine ring protons resonate.[4]

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
(h) -COOH	10.0 - 12.0	Broad Singlet (br s)	1H	Highly deshielded acidic proton. Shift is highly dependent on solvent and concentration. May exchange with D₂O.
(b, b', c, c') H-2, H-6	3.2 - 3.8	Complex Multiplets (m)	4H	Strongly deshielded by the adjacent N⁺ atom. Axial and equatorial protons are distinct, leading to complex splitting.
(g) -CH₂-COOH	2.4 - 2.8	Doublet of Doublets (dd) or Multiplet (m)	2H	Methylene protons adjacent to the chiral center (C3) and the carboxyl group. They are diastereotopic.
(a) N-CH₃	2.8 - 3.2	Singlet (s)	3H	Deshielded by the adjacent N⁺ atom. Appears as a sharp singlet as there are no adjacent protons for coupling.
(d) H-3	2.0 - 2.5	Multiplet (m)	1H	Methine proton at the point of substitution. Coupled to protons at C2, C4, and the side chain CH₂.
(e, e', f, f') H-4, H-5	1.5 - 2.2	Complex Multiplets (m)	4H	Most shielded (upfield) ring protons, furthest from the electron-withdrawing groups. Significant signal overlap is expected.[4]

Experimental Protocol for High-Quality ¹H NMR Acquisition

The validity of any spectral interpretation rests on the quality of the acquired data. The following protocol is designed to yield a high-resolution spectrum for 1-Methyl-3-piperidineacetic acid HCl.

Sample Preparation: The Critical First Step

The choice of solvent is paramount when analyzing hydrochloride salts. The goal is to fully dissolve the sample while minimizing interfering solvent signals.[5]

• Mass Measurement: Accurately weigh 5-10 mg of 1-Methyl-3-piperidineacetic acid HCl.[6]

• Solvent Selection & Rationale:

  • Primary Choice (D₂O): Deuterium oxide is an excellent choice as it readily dissolves the ionic HCl salt. The acidic proton (COOH) and the N-H proton (had it been a secondary amine) will exchange with deuterium and become invisible, simplifying the spectrum.

  • Alternative (DMSO-d₆): Dimethyl sulfoxide-d₆ is a highly polar solvent that can also dissolve the salt. An advantage is that the acidic COOH proton is often observable as a broad peak, providing additional structural confirmation.

  • Avoidance of CDCl₃: Chloroform-d is generally a poor choice for highly polar salts like this one due to low solubility.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial containing the sample.[5]

• Internal Standard: Add a small, known amount of an appropriate internal reference standard. For D₂O, sodium 3-(trimethylsilyl)propionate-2,2,3,3-d₄ (TSP) is the standard, setting the reference at 0.00 ppm. For DMSO-d₆, tetramethylsilane (TMS) can be used.

• Transfer and Filtration: Vortex the vial until the sample is fully dissolved. To ensure high-quality data free from line broadening, filter the solution through a pipette packed with a small plug of glass wool directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that can disrupt magnetic field homogeneity.

Spectrometer Workflow & Data Acquisition

Caption: Standard workflow for acquiring a high-resolution ¹H NMR spectrum.

Comparative Analysis: Contextualizing the Data

While ¹H NMR is powerful, its data is most valuable when placed in the context of other analytical methods.[7]

Comparison with Other Analytical Techniques

A multi-faceted approach is standard practice in pharmaceutical analysis. Each technique provides a unique piece of the puzzle.

Technique	Information Provided	Advantages	Limitations	Role in Analysis of this Compound
¹H NMR Spectroscopy	Detailed atomic connectivity, stereochemistry, and structural conformation. Quantitative analysis (qNMR).	Unambiguous structure elucidation. Non-destructive.	Relatively low sensitivity compared to MS. Complex spectra can be difficult to interpret fully.	Primary tool for definitive structural confirmation and identification of impurities with known structures.
HPLC-UV	Purity assessment, quantification of major components and impurities.	High sensitivity, excellent for quantitation, robust and widely available.[8]	Provides no structural information on its own. Retention time is not a unique identifier.	Workhorse for purity testing and quality control (QC). Used to separate the main compound from any synthesis byproducts or degradants.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Molecular weight confirmation and fragmentation patterns for structural clues.	Extremely high sensitivity and selectivity. Can identify unknown impurities by mass.[8]	Isomers may not be distinguishable by MS alone. Ionization efficiency can vary significantly.	Essential for impurity profiling. Confirms the molecular weight (M+H)⁺ and helps in the structural elucidation of unknown peaks seen in the HPLC chromatogram.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, O-H, N-H).	Fast, simple, and provides a characteristic "fingerprint."	Provides limited information on the overall molecular skeleton. Not suitable for complex mixture analysis.	Confirms the presence of the carboxylic acid (broad O-H and C=O stretches) and the piperidinium salt structure.

Conclusion

The ¹H NMR analysis of 1-Methyl-3-piperidineacetic acid HCl is a clear demonstration of the technique's prowess in providing rich, detailed structural information. A thorough interpretation, grounded in the fundamental principles of chemical shifts and coupling constants, allows for the unambiguous assignment of every proton in the molecule. The significant downfield shifts observed for the protons alpha to the protonated nitrogen serve as a key diagnostic feature.

However, for a complete characterization within a drug development framework, ¹H NMR should not be viewed in isolation. It is most powerful when used in concert with orthogonal techniques. While NMR confirms the identity and structure, HPLC provides the quantitative purity data, and LC-MS offers the sensitivity to identify and profile trace-level impurities. This integrated analytical strategy, leveraging the strengths of each method, embodies the principles of scientific rigor and ensures a comprehensive understanding of the molecule .

References

• Cholli, A. L., & Lau, M. L. (1993). Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. Applied Spectroscopy, 47(3), 357-359. [Link]

• Eliel, E. L., et al. (1980). Conformational Analysis 39. 13C NMR Spectra of Saturated Heterocycles 9. Piperidine and N-Methylpiperidine. Journal of the American Chemical Society, 102(11), 3698-3707. (Referenced in supplemental data). [Link]

• Manimekalai, A., et al. (2008). Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(1), 138-145. [Link]

• Wang, F. P., et al. (2020). Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues. ACS Omega, 5(24), 14633–14643. [Link]

• Dalla Pozza, M., et al. (2021). List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. ResearchGate. [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved February 23, 2026. [Link]

• Rubiralta, M., et al. (1991). Piperidine: Structure, Preparation, Reactivity, and Synthetic Applications of Piperidine and its Derivatives. Elsevier Science. [Link]

• Frontier, A. (2026). How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved February 23, 2026. [Link]

• NIST. (n.d.). Benzeneacetic acid, α-hydroxy-α-phenyl-, 1-methyl-3-piperidinyl ester. NIST Chemistry WebBook. [Link]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. [Link]

• Michigan State University. (n.d.). Sample Preparation. Max T. Rogers NMR Facility. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• BuyersGuideChem. (n.d.). 3-Piperidineacetic acid methyl ester hydrochloride. [Link]

• Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. [Link]

• Pinjari, S., et al. (2025). Analytical Techniques in Pharmaceutical Analysis: A Review. International Journal for Research in Applied Science & Engineering Technology, 13(11). [Link]

• PubChem. (n.d.). Methyl piperidine-3-carboxylate hydrochloride. [Link]

• ResearchGate. (n.d.). 1H NMR spectra of compound 3a measured in five different solvents. [Link]

• Polish Pharmaceutical Society. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION. [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

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Navigating the Solid-State Landscape: A Comparative Guide to the Crystal Structure of 1-Methyl-3-piperidineacetic acid HCl and its Analogs

For researchers and professionals in drug development, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide delves into the crystallographic characteristics of 1-Methyl-3-piperidineacetic acid hydrochloride, a key building block in medicinal chemistry. While a definitive crystal structure for this specific molecule remains elusive in public databases, this guide provides a comparative analysis of closely related compounds. By examining the crystal structures of its constitutional isomer and structural analogs, we can infer and predict the solid-state behavior of 1-Methyl-3-piperidineacetic acid HCl, offering valuable insights for formulation, polymorphism screening, and computational modeling.

The Quest for a Crystal Structure: 1-Methyl-3-piperidineacetic acid HCl

As of the latest searches of prominent crystallographic databases, including the Cambridge Structural Database (CSD)[1][2] and the Crystallography Open Database (COD)[3], no experimentally determined single-crystal X-ray structure for 1-Methyl-3-piperidineacetic acid hydrochloride has been deposited. This absence of data underscores the importance of both experimental determination and the predictive power of comparative structural analysis.

Comparative Crystallographic Analysis: Insights from Structural Analogs

To approximate the structural features of 1-Methyl-3-piperidineacetic acid HCl, we will examine the crystal structures of three pertinent analogs: N-methylpiperidine betaine hydrochloride, piperidine hydrochloride, and (3S)-piperidine-3-carboxylic acid hydrochloride.

N-methylpiperidine betaine hydrochloride: A Constitutional Isomer

N-methylpiperidine betaine hydrochloride is a constitutional isomer of our target molecule, where the carboxylic acid moiety is attached to the nitrogen atom, forming a betaine structure. A study has reported its crystal structure, providing a valuable point of comparison[4].

The piperidine ring in N-methylpiperidine betaine hydrochloride adopts a chair conformation. In this configuration, the –CH2COOH group is in an axial position, while the -CH3 group is equatorial[4]. This arrangement minimizes steric hindrance and is a common feature in substituted piperidine rings.

Piperidine Hydrochloride: The Unsubstituted Core

Examining the simpler structure of piperidine hydrochloride allows us to understand the foundational packing arrangements of the piperidinium ring in the presence of a chloride counter-ion. A patent provides some crystallographic data for piperidine hydrochloride, indicating a monoclinic crystal system with the space group P212121[5]. This information, while from a non-peer-reviewed source, offers a glimpse into the packing of the fundamental piperidine ring.

(3S)-piperidine-3-carboxylic acid hydrochloride: The N-demethylated Analog

(3S)-piperidine-3-carboxylic acid hydrochloride presents a structure that is highly analogous to our target, differing only by the absence of the N-methyl group[6]. The crystal structure of this compound would be particularly insightful for predicting the hydrogen bonding network and overall packing of 1-Methyl-3-piperidineacetic acid HCl. While detailed crystallographic data was not found in the initial search, its known existence as a crystalline solid suggests that such data could be determined experimentally.

Tabular Comparison of Crystallographic Data

The following table summarizes the available crystallographic data for the selected analogs. This side-by-side comparison highlights the variations in crystal packing and symmetry that arise from subtle molecular modifications.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Reference
N-methylpiperidine betaine hydrochloride	C8H16ClNO2	Monoclinic	P21/n	6.0644(3)	13.0220(6)	12.7653(7)	101.925(5)	[4]
Piperidine hydrochloride	C5H12NCl	Monoclinic	P212121	6.1270(2)	6.8317(2)	20.9377(7)	90	[5]

Experimental Protocol: Single-Crystal X-ray Diffraction

For researchers seeking to determine the definitive crystal structure of 1-Methyl-3-piperidineacetic acid HCl, single-crystal X-ray diffraction is the gold standard methodology. Below is a generalized workflow for this process.

Workflow for Single-Crystal X-ray Diffraction

Caption: A diagram illustrating the structural relationships between the target molecule and its analogs.

Conclusion and Future Directions

While the crystal structure of 1-Methyl-3-piperidineacetic acid HCl is not yet publicly available, a comparative analysis of its close structural analogs provides valuable predictive insights into its solid-state properties. The chair conformation of the piperidine ring and an extensive hydrogen-bonding network are anticipated to be key structural features. The definitive determination of this crystal structure through single-crystal X-ray diffraction would be a valuable contribution to the field, enabling more accurate computational modeling and a deeper understanding of its physicochemical properties. This guide serves as a foundational resource for researchers working with this important molecule, encouraging further experimental investigation to fill the current knowledge gap.

References

• Crystallography Open Database. (n.d.). Retrieved February 23, 2026, from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). Retrieved February 23, 2026, from [Link]

• Foces-Foces, C., & Jagerovic, N. (2003). Crystal structure and vibrational spectrum of N-methylpiperidine betaine hexafluorosilicate. Journal of Molecular Structure, 651-653, 535-543.

• PubChem. (n.d.). (3S)-piperidine-3-carboxylic acid hydrochloride. Retrieved February 23, 2026, from [Link]

• MIT Libraries. (n.d.). Cambridge Structural Database (CSD). Retrieved February 23, 2026, from [Link]

• Google Patents. (2016). Synthetic method of piperidine hydrochloride. (CN105924408A).

• Neuroscience Information Framework. (n.d.). Crystallography Open Database (COD). Retrieved February 23, 2026, from [Link]

Sources

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• 5. CN105924408A - Synthetic method of piperidine hydrochloride - Google Patents [patents.google.com]
• 6. (3S)-piperidine-3-carboxylic acid hydrochloride | C6H12ClNO2 | CID 24820453 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1-Methyl-3-piperidineacetic acid HCl

Introduction: A Proactive Approach to Safety

As researchers dedicated to advancing drug development, our work with novel chemical entities like 1-Methyl-3-piperidineacetic acid hydrochloride demands the highest standards of safety and operational excellence. This molecule, while a valuable building block, possesses a chemical structure—a tertiary amine on a piperidine ring combined with a carboxylic acid hydrochloride salt—that necessitates a thorough understanding of its potential hazards. This guide moves beyond a simple checklist, providing a procedural and logical framework for handling this compound. Our objective is to empower you with the knowledge to not only follow safety protocols but to understand the causality behind them, ensuring a self-validating system of safety for every experiment.

Hazard Assessment: Understanding the "Why"

The potential hazards of 1-Methyl-3-piperidineacetic acid HCl are best understood by considering its constituent parts: the piperidine ring and the acidic hydrochloride salt.

• Piperidine Moiety: Piperidine and its derivatives are known to be toxic and corrosive. They can be harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Direct contact can cause severe skin burns and serious eye damage.[1][3]

• Hydrochloric Acid Salt: As a hydrochloride salt, this compound is acidic. In the presence of moisture, it can release hydrochloric acid, which is corrosive and can cause severe burns to the skin, eyes, and respiratory tract upon inhalation of its dust or mist.[4][5]

Given these properties, 1-Methyl-3-piperidineacetic acid HCl should be treated as a substance that is corrosive, causes skin and eye irritation, and is potentially harmful if ingested or inhaled .[6][7]

Hazard Classification	Description	Primary Concern
Skin Corrosion/Irritation	Can cause skin irritation or severe burns upon direct contact.[6]	Dermal absorption and local tissue damage.
Serious Eye Damage/Irritation	Poses a high risk of serious eye damage if dust or solutions enter the eyes.[6][7]	Corneal damage, potential for blindness.[8]
Acute Toxicity (Oral/Inhalation)	Harmful if swallowed or if dust is inhaled.[7][9]	Systemic toxicity and respiratory tract irritation.
Corrosive Nature	The hydrochloride salt is acidic and corrosive, particularly to mucous membranes.[4]	Respiratory and digestive tract damage.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a requirement but a critical barrier tailored to the identified risks. All PPE should be inspected before use.[10]

Protection Type	Specification	Rationale
Hand Protection	Double Gloving: Inner and outer pair of chemical-resistant gloves (Nitrile or Neoprene recommended).[11]	The piperidine structure can be absorbed dermally. Double gloving provides redundancy in case the outer glove is compromised. Check manufacturer data for breakthrough times.[12]
Eye & Face Protection	Safety Goggles with Side Shields and a Face Shield .[1][3]	Protects against splashes of solutions and airborne dust particles. A face shield offers a broader barrier for the entire face. Contact lenses should not be worn.[13]
Body Protection	Flame-resistant lab coat, fully buttoned. A chemical-resistant apron is required for handling larger quantities.[11]	Protects skin from accidental spills and splashes.
Respiratory Protection	Required if handling outside a fume hood or when generating aerosols/dust. Use a NIOSH-approved respirator with organic vapor cartridges.[11][13]	Prevents inhalation of fine powder and potential acid vapors, which can cause severe respiratory irritation.[11]

Engineering Controls: Containing the Hazard

Your primary engineering control is a certified Chemical Fume Hood . All weighing, reconstitution, and transfer of 1-Methyl-3-piperidineacetic acid HCl must be performed within a fume hood to minimize inhalation exposure.[7][11][14] Ensure the sash is at the appropriate height and the airflow is verified before starting work. An eyewash station and safety shower must be readily accessible.[6][15]

Operational Plan: A Step-by-Step Workflow

This protocol is designed to minimize exposure and ensure procedural consistency.

Preparation

• Clear the Area: Ensure the chemical fume hood is clean and free of unnecessary equipment.

• Assemble Materials: Place all necessary items inside the hood before introducing the chemical. This includes your lab notebook, spatulas, weigh paper/boats, solvent, pipette, and a designated, sealed waste container.[11]

• Don PPE: Put on all required PPE as specified in the table above.

Handling and Use

• Weighing: Carefully weigh the required amount of the solid compound on a weigh boat or paper. Avoid creating dust.

• Dissolution: Place the weigh boat containing the powder into your receiving flask. Add the solvent slowly down the side of the flask to wash any remaining particles from the boat.

• Transfer: If transferring solutions, use a syringe or pipette to minimize the risk of splashing.[11]

• Post-Handling: After use, decontaminate the spatula and any other reusable equipment. Wipe down the work surface inside the fume hood.

Emergency Procedures: Rapid and Correct Response

Emergency Situation	Immediate Action Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7][12] Seek immediate medical attention.[12]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[12] Remove contact lenses if present and easy to do.[15] Seek immediate medical attention.[12]
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration.[13][15] Seek immediate medical attention.[15]
Ingestion	Do NOT induce vomiting. [12][15] Rinse the mouth thoroughly with water.[9] Seek immediate medical attention.[7]
Small Spill	Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, diatomaceous earth).[3] Sweep up the material, place it in a labeled, sealed container for hazardous waste, and decontaminate the area.[10]
Large Spill	Evacuate the immediate area. Alert personnel and your institution's safety officer. Prevent the spill from entering drains.[1][14] Only trained personnel should handle the cleanup.

Disposal Plan: Responsible Stewardship

Chemical waste must be handled with the same care as the parent compound.

• Segregation: All materials contaminated with 1-Methyl-3-piperidineacetic acid HCl (gloves, pipette tips, absorbent paper, excess reagent) must be collected in a dedicated hazardous waste container.[14]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1-Methyl-3-piperidineacetic acid hydrochloride," and any relevant hazard pictograms (e.g., Corrosive, Toxic).[14]

• Storage: Keep the waste container sealed and store it in a designated, well-ventilated hazardous waste accumulation area, away from incompatible materials like strong bases or oxidizing agents.[14][15]

• Final Disposal: Disposal must be handled by a licensed chemical waste management company in accordance with all local, regional, and national regulations.[16][17] Do not pour this chemical down the drain.[1] For waste solutions, neutralization with a suitable base (e.g., sodium bicarbonate) under controlled conditions (in a fume hood, with stirring and cooling) may be required by your institution's waste protocols before pickup.[18][19]

Visual Workflow: Safe Handling & Disposal

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